Cas no 1089330-78-8 (Carbonic acid ethyl ester formylaminomethyl ester)

• Product Name: Carbonic acid ethyl ester formylaminomethyl ester
• CAS No: 1089330-78-8
• MF: C₅H₉NO₄
• MW: 147.129261732101
• MDL: MFCD11227212
• CID: 4679598
• Update Time: 2025-07-01

Carbonic acid ethyl ester formylaminomethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbonic acid ethyl ester formylaminomethyl ester
• carbonylaminomethyl ethoxyformate
• SBB086527

• MDL： MFCD11227212
• Inchi： 1S/C5H9NO4/c1-2-9-5(8)10-4-6-3-7/h3H,2,4H2,1H3,(H,6,7)
• InChI Key： XPGVLLCHASWZGK-UHFFFAOYSA-N
• SMILES： O(C(=O)OCNC=O)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 114
• Topological Polar Surface Area: 64.599

Additional information on Carbonic acid ethyl ester formylaminomethyl ester

Carbonic Acid Ethyl Ester Formylaminomethyl Ester: A Comprehensive Overview

The compound with CAS No. 1089330-78-8, commonly referred to as carbonic acid ethyl ester formylaminomethyl ester, is a versatile organic compound that has garnered significant attention in various scientific and industrial applications. This compound is a derivative of carbonic acid, which is a central molecule in numerous biochemical and chemical processes. The formylaminomethyl ester group attached to the ethyl ester of carbonic acid introduces unique chemical properties, making it a valuable component in fields such as pharmaceuticals, agrochemicals, and materials science.

Recent studies have highlighted the potential of carbonic acid ethyl ester formylaminomethyl ester in enhancing the efficiency of carbon capture and storage (CCS) technologies. Researchers have explored its ability to act as a catalyst in the conversion of carbon dioxide into valuable chemicals, thereby contributing to sustainable energy solutions. This compound's role in facilitating the synthesis of biodegradable polymers has also been a focal point of recent investigations, offering promising avenues for reducing environmental impact.

The structural uniqueness of carbonic acid ethyl ester formylaminomethyl ester lies in its ability to form stable complexes with metal ions, a property that has been leveraged in the development of novel catalytic systems. These systems have shown improved selectivity and stability in various organic transformations, including those involved in drug synthesis and fine chemical production. Furthermore, its application in the formulation of eco-friendly solvents has been explored, addressing the growing demand for sustainable alternatives in industrial processes.

In the pharmaceutical industry, carbonic acid ethyl ester formylaminomethyl ester has been investigated for its potential as a prodrug carrier. Its ability to modulate drug release profiles has made it a candidate for targeted drug delivery systems. Recent advancements in nanotechnology have further expanded its utility, with researchers integrating this compound into nanoparticles for enhanced drug efficacy and reduced side effects.

The agricultural sector has also benefited from the application of carbonic acid ethyl ester formylaminomethyl ester. Studies have demonstrated its role as a growth regulator for crops, enhancing yields under stress conditions such as drought or salinity. This compound's ability to modulate plant hormone signaling pathways has opened new possibilities for sustainable agriculture practices.

From a materials science perspective, carbonic acid ethyl ester formylaminomethyl ester has been utilized in the synthesis of advanced materials with tailored properties. Its incorporation into polymer matrices has resulted in materials with improved mechanical strength and thermal stability, making them suitable for high-performance applications in aerospace and automotive industries.

As research continues to uncover new applications for carbonic acid ethyl ester formylaminomethyl ester, its role as a multifunctional compound becomes increasingly evident. The integration of cutting-edge technologies such as machine learning and artificial intelligence into its development promises to unlock even greater potential. With its diverse applications spanning across multiple disciplines, this compound stands at the forefront of innovation in modern chemistry.